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Compound of Interest

Compound Name: JX401

Cat. No.: B1673191 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

operational environment. This document provides detailed procedural guidance for the safe

disposal of JX-401, a potent and reversible p38α inhibitor. Adherence to these protocols is

critical for minimizing environmental impact and safeguarding personnel.

JX-401 Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of JX-401 is the first

step toward safe handling and disposal. The following table summarizes key quantitative data

for this compound.
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Property Value

Chemical Name
1-[2-Methoxy-4-(methylthio)benzoyl]-4-

(phenylmethyl)piperidine

CAS Number 349087-34-9

Molecular Formula C₂₁H₂₅NO₂S

Molecular Weight 355.49 g/mol

Appearance White to off-white solid

Purity ≥98%

Solubility Soluble in DMSO

Storage Temperature Store at room temperature

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific hazard classification for JX-401 is not detailed in readily available safety data

sheets, it is prudent to treat this research compound with a high degree of caution. The

toxicological properties have not been fully investigated. Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling JX-401.

Recommended Personal Protective Equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: A laboratory coat should be worn.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-

approved respirator is recommended.

JX-401 Disposal Workflow
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The proper disposal of JX-401, like any chemical waste, must follow a structured and compliant

workflow to ensure safety and environmental protection. The following diagram illustrates the

step-by-step process for the disposal of JX-401 waste.
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Figure 1: JX-401 Disposal Workflow
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Detailed Experimental Protocols for Disposal
The following step-by-step procedures provide detailed guidance for the disposal of JX-401

waste. These protocols are designed to be followed by trained laboratory personnel.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with JX-401, including unused compound,

contaminated labware (e.g., pipette tips, vials), and absorbent materials from spill clean-

ups, in a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix JX-401 waste with other incompatible chemical waste streams.

Liquid Waste:

Collect solutions containing JX-401 in a separate, sealed, and properly labeled hazardous

waste container.

The container should be made of a material compatible with the solvent used (e.g., if

dissolved in DMSO, use a compatible container).

Avoid overfilling the container; leave adequate headspace.

2. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste."

The label must include:

The full chemical name: "JX-401 (1-[2-Methoxy-4-(methylthio)benzoyl]-4-

(phenylmethyl)piperidine)"

The concentration and quantity of the waste.

The date the waste was first added to the container.
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The primary hazards associated with the waste (e.g., "Caution: Research Chemical -

Toxicological Properties Unknown").

3. Storage of Hazardous Waste:

Store the labeled hazardous waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area.

This area should be away from general laboratory traffic and incompatible materials.

Ensure secondary containment is in place to capture any potential leaks or spills.

4. Final Disposal:

The disposal of JX-401 waste must be carried out by a licensed and certified hazardous

waste disposal contractor.

Do not attempt to dispose of JX-401 waste via standard laboratory drains or as general solid

waste.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Complete all necessary waste manifest documentation provided by the disposal contractor

and retain copies for your records.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of JX-401, thereby protecting themselves, their colleagues, and

the environment.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of JX-401].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673191#jx401-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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